L-783483

• Molecular Formula: C22H21ClF3NO4S
• Molecular Weight: 487.9 g/mol
• InChI: InChI=1S/C22H21ClF3NO4S/c1-2-4-14-17(7-6-15-20(14)31-27-21(15)22(24,25)26)30-9-3-10-32-18-8-5-13(11-16(18)23)12-19(28)29/h5-8,11H,2-4,9-10,12H2,1H3,(H,28,29)
• InChIKey: TZBRFAASYWFUGK-UHFFFAOYSA-N

L-783483 PPARδ Agonist Overview

L-783483 (also designated F3MethylAA; CAS 194608-77-0) is a synthetic small molecule that functions as a peroxisome proliferator-activated receptor delta (PPARδ, also known as PPARβ) agonist. [1] Originally developed by Merck & Co. and disclosed in patent WO 97/28137 (Example 20), the compound is classified under the benzisoxazole phenylacetic acid chemotype. [2] With a molecular formula of C22H21ClF3NO4S and a molecular weight of approximately 487.92 g/mol, L-783483 is primarily utilized in preclinical research settings as a chemical probe for interrogating PPARδ-mediated transcriptional regulation, lipid metabolism, and inflammatory signaling pathways. [1]

δ

PPARδ-selective probe for pathway signaling studies

↔

Differentiates PPARδ-mediated effects from PPARα/γ subtypes

◈

Supports inflammation model endpoint research (PPARδ context)

• [1] Berger J, et al. Novel peroxisome proliferator-activated receptor (PPAR) gamma and PPARdelta ligands produce distinct biological effects. J Biol Chem. 1999;274(10):6718-6725. View Source
• [2] Merck & Co., Inc. WO 97/28137: Antidiabetic oxazolidinediones and thiazolidinediones. World Intellectual Property Organization. 1997. View Source

L-783483 Substitution Risks

Substituting L-783483 with a generic PPAR agonist—such as the PPARα agonist WY14643 or the PPARγ agonist troglitazone—is scientifically unsound due to the compound's selective activation profile and distinct in vivo pharmacodynamics. While L-783483 activates PPARδ with an EC50 of approximately 5 nM, it fails to induce neuroprotection in oxidative stress models where PPARγ agonists like troglitazone demonstrate robust efficacy. [1] Conversely, in carrageenan-induced cutaneous inflammation models, L-783483 (as a PPARδ agonist) reduces paw edema by 54 ± 1%, outperforming the PPARγ agonist L-805645 (38 ± 8% reduction) under identical experimental conditions. [2] These divergent biological outcomes—null neuroprotection versus superior anti-inflammatory efficacy—underscore that PPAR agonists are not functionally interchangeable and that receptor subtype selectivity and downstream pathway engagement critically determine experimental results. [1][2]

L-783483 (PPARδ agonist)
Reported PPARδ activity profile, pathway-specific context

Generic PPAR pan-agonist
May introduce confounding PPARα/γ signals, shifting isoform interpretation

L-783483
PPARδ-preferring binding and functional response

PPARγ-selective ligand (e.g., rosiglitazone class)
Pathway-response profile likely to differ; not interchangeable for PPARδ attribution

L-783483
Characterized in PPAR/RXR-dependent inflammation models

COX inhibitor (e.g., aspirin)
Mechanistic pathway mismatch; does not recapitulate PPARδ-mediated endpoint context

• [1] Aoun P, et al. Neuroprotective effects of PPARγ agonists against oxidative insults in HT-22 cells. Eur J Pharmacol. 2003;472(1-2):65-71. View Source
• [2] Lemberger T, et al. Inhibition of Carrageenan-Induced Cutaneous Inflammation by PPAR Agonists Is Dependent on Hepatocyte-Specific Retinoid X Receptor Alpha. PPAR Res. 2006;2006:96341. View Source

L-783483 Comparative Evidence

PPARβ/δ Activation Potency vs. L-165041

In a direct head-to-head comparison using a cell-based transactivation assay, L-783483 activates PPARδ (PPARβ) with an EC50 value of approximately 5 nM, whereas the structurally related comparator L-165041 exhibits an EC50 of approximately 0.5 μM (500 nM) under the same assay conditions. [1] This represents a 100-fold potency advantage for L-783483 over L-165041.

PPARβ/δ Activation vs. L-165041

Head-to-head

EC₅₀ ~5 nM vs. 0.5 μM
100-fold higher activation potency

Supports PPARδ activation potency context

Concentration-dependent assay interpretation required; substitution requires 100× concentration adjustment

Evidence Dimension	PPARδ agonism potency (EC50)
Target Compound Data	Approximately 5 nM
Comparator Or Baseline	L-165041: approximately 0.5 μM (500 nM)
Quantified Difference	100-fold lower EC50 (higher potency)
Conditions	Cell-based transactivation assay; data originally reported in Berger et al. (1999), cited in Aoun et al. (2003)

Why This Matters

The 100-fold difference in potency directly impacts the compound concentration required to achieve receptor activation, making L-783483 the preferred choice for experiments requiring robust PPARδ engagement at lower dosing ranges.

• [1] Berger J, et al. Novel peroxisome proliferator-activated receptor (PPAR) gamma and PPARdelta ligands produce distinct biological effects. J Biol Chem. 1999;274(10):6718-6725. View Source

In Vivo Anti-Inflammatory Efficacy vs. PPARγ Agonist

In a direct head-to-head in vivo comparison using wild-type mice, pretreatment with the PPARδ agonist L-783483 reduced carrageenan-induced paw edema by 54 ± 1%, whereas pretreatment with the PPARγ agonist L-805645 reduced edema by 38 ± 8% under identical experimental conditions. [1]

In Vivo Anti-Edema vs. PPARγ Agonist

Head-to-head

54% ± 1% vs. 38% ± 8% edema reduction
16 pp greater reduction

Reported model-response endpoint context

Carrageenan-induced paw edema model; PPARγ agonist shows lower response

Evidence Dimension	In vivo anti-inflammatory efficacy (reduction in paw edema)
Target Compound Data	54 ± 1% reduction
Comparator Or Baseline	L-805645 (PPARγ agonist): 38 ± 8% reduction
Quantified Difference	16 percentage points higher reduction (approximately 42% relative improvement)
Conditions	Carrageenan-induced paw edema model in wild-type mice; pretreatment with agonist

Why This Matters

This quantitative advantage in an established inflammation model demonstrates that L-783483 offers superior in vivo efficacy compared to PPARγ-selective alternatives, supporting its selection for inflammation-focused research programs.

• [1] Lemberger T, et al. Inhibition of Carrageenan-Induced Cutaneous Inflammation by PPAR Agonists Is Dependent on Hepatocyte-Specific Retinoid X Receptor Alpha. PPAR Res. 2006;2006:96341. View Source

PPAR Isoform Binding Selectivity

In HT-22 hippocampal cells subjected to glutamate- and H₂O₂-induced oxidative insults, L-783483 (tested as a PPARβ ligand at 1 nM to 50 μM) failed to confer neuroprotection, whereas the PPARγ agonist troglitazone demonstrated robust dose-dependent protection under identical conditions. [1] The PPARα agonist WY14643 (1–40 μM) similarly showed no protective effect. [1]

PPAR Isoform Binding Selectivity

Reported

~9- to 24-fold selectivity window
PPARδ over PPARα (binding IC₅₀)

PPARδ-preferring binding profile

Selectivity window context may vary by assay and test ligand

Evidence Dimension	Neuroprotective efficacy in oxidative stress model
Target Compound Data	No neuroprotection observed
Comparator Or Baseline	Troglitazone: robust dose-dependent neuroprotection; WY14643: no neuroprotection
Quantified Difference	Qualitative difference: absence vs. presence of protective effect
Conditions	HT-22 mouse hippocampal cell line; glutamate and H₂O₂ insults; calcein AM viability assay; 1 nM–50 μM concentration range

Why This Matters

This negative data is critically informative: it establishes that L-783483 is not a functional substitute for PPARγ agonists in neuroprotection studies, preventing procurement of the wrong compound for neuroscience applications and guiding proper experimental control selection.

• [1] Aoun P, et al. Neuroprotective effects of PPARγ agonists against oxidative insults in HT-22 cells. Eur J Pharmacol. 2003;472(1-2):65-71. View Source

RXRα Dependence of Anti-Edema Effect

In a comparative analysis of PPARγ and PPARδ ligand binding affinities compiled across multiple studies, L-783483 exhibits a pKi value of 7.85. [1] This places it within the same affinity range as other PPARδ ligands such as L-796449 (pKi 8.7) and L-165461 (pKi 7.8), but distinct from higher-affinity PPARγ agonists like GW1929 (pKi 8.84) and AD5075 (pKi 7.66). [1]

RXRα Dependence of Anti-Edema

Head-to-head

L-783483 effect lost in RXRα-deficient mice; aspirin effect unchanged

Supports PPAR/RXR pathway attribution

Mechanistic differentiation from COX inhibition; hepatocyte-specific knockout model

Evidence Dimension	Binding affinity (pKi)
Target Compound Data	pKi = 7.85
Comparator Or Baseline	L-796449: 8.7; L-165461: 7.8; GW1929: 8.84; AD5075: 7.66
Quantified Difference	Within ~1 log unit range of structurally related PPARδ ligands; distinct from PPARγ-selective agonists
Conditions	Radioligand binding assays; data compiled from Berger et al. (1999) and subsequent pharmacological reviews

Why This Matters

The pKi value positions L-783483 as a moderately potent PPARδ ligand suitable for studies where excessive receptor activation may confound results, while its distinct affinity profile relative to PPARγ agonists reinforces its utility as a subtype-selective chemical probe.

• [1] Willson TM, et al. The PPARs: from orphan receptors to drug discovery. J Med Chem. 2000;43(4):527-550. [Data compiled from Berger et al. 1999] View Source

L-783483 Validated Applications

Acute Inflammation Edema Model

Researchers investigating PPARδ-mediated transcriptional regulation in hepatocytes, adipocytes, or skeletal muscle should select L-783483 over L-165041 due to its 100-fold higher potency (EC50 ~5 nM vs. ~0.5 μM). [1] This enhanced potency reduces the compound concentration required for maximal receptor activation, minimizing potential off-target effects and vehicle-related cytotoxicity in cell-based assays. Additionally, its established role as a PPARδ ligand associated with insulin sensitization and lipid metabolism makes it suitable for metabolic disease research programs. [2]

PPARβ/δ Activation Assays

For in vivo studies of acute cutaneous inflammation using the carrageenan-induced paw edema model, L-783483 should be prioritized over PPARγ agonists such as L-805645. Under identical experimental conditions, L-783483 achieves a 54 ± 1% reduction in edema, representing a 16-percentage-point improvement over L-805645 (38 ± 8%). [1] This superior efficacy is mediated through hepatocyte-specific RXRα-dependent mechanisms, as demonstrated in wild-type versus RXRα-deficient mouse comparisons. [1]

PPAR/RXR Heterodimer Signaling Studies

L-783483 serves as an essential chemical probe for dissecting PPAR subtype-specific contributions to cellular phenotypes. In neuroprotection studies using HT-22 or SK-N-SH cell lines, L-783483 reliably fails to protect against oxidative insults, in contrast to PPARγ agonists such as troglitazone. [1] This negative outcome makes L-783483 valuable as a subtype-selectivity control, enabling researchers to confirm that observed protective effects are specifically mediated through PPARγ rather than PPARδ activation. [1]

PPAR Isoform Selectivity Benchmarking

L-783483 has been extensively validated as a radiolabeled ligand ([³H]L-783483) for competitive binding assays targeting PPARδ. [1][2] Procurement of unlabeled L-783483 is required for establishing non-specific binding controls, conducting competition displacement curves, and validating the binding specificity of novel PPARδ ligand candidates. Its well-characterized binding parameters and commercial availability make it a reference standard for PPARδ binding studies across multiple screening platforms. [1]

Application

Selection Property

Validation Focus

PPARδ-mediated inflammation model studies

PPARδ pathway-response profile

Edema reduction endpoint and RXR-dependence

PPARβ/δ transcriptional activation assays

Low-nanomolar activation potency

Concentration-response curve and off-target effects

PPAR/RXR heterodimer signaling dissection

RXRα-dependent anti-edema effect

Comparison with COX inhibitor (e.g., aspirin)

PPAR isoform selectivity benchmarking

PPARδ-preferring binding profile

Side-by-side comparison with PPARα and PPARγ ligands

• [1] Berger J, et al. Novel peroxisome proliferator-activated receptor (PPAR) gamma and PPARdelta ligands produce distinct biological effects. J Biol Chem. 1999;274(10):6718-6725. View Source
• [2] Lemberger T, et al. Inhibition of Carrageenan-Induced Cutaneous Inflammation by PPAR Agonists Is Dependent on Hepatocyte-Specific Retinoid X Receptor Alpha. PPAR Res. 2006;2006:96341. View Source